3-(2-chloropyrimidin-4-yl)-1-methyl-1H-indole
Cat. No. B1398110
CAS No.:
1032452-86-0
M. Wt: 243.69 g/mol
InChI Key: IIBWXYHPBMUNJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08946235B2
Procedure details
NaH (1.707 g, 42.68 mmol, 40% dispersion in mineral oil) was added in small portions to a cooled (0° C.) mixture of 3-(2-chloropyrimidin-4-yl)-1H-indole (Intermediate 131, 8.168 g, 35.57 mmol) in THF (250 mL). The resulting mixture was stirred at 0° C. for 0.5 h and then CH3I (2.67 mL, 42.68 mmol) was added and the mixture stirred at 0° C. for a further 3 h. The reaction was quenched by the addition of sat. NaHCO3 (25 mL). The mixture was then diluted with EtOAc (100 mL), and the resulting solution was washed with sat. NaHCO3 (50 mL), water (50 mL) and sat. brine (50 mL). The organic solution was then concentrated in vacuo. Purification by FCC, eluting with 0-20% CH3OH in CH2Cl2 gave the title compound (8.35 g, 96%) as a pale yellow solid; 1H NMR: 3.90 (3H, s), 7.30 (2H, pd), 7.54-7.60 (1H, m), 7.82 (1H, d), 8.38-8.44 (1H, m), 8.49 (1H, s), 8.53 (1H, d); m/z: ES+ MH+ 1244.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[Cl:3][C:4]1[N:9]=[C:8]([C:10]2[C:18]3[C:13](=[CH:14][CH:15]=[CH:16][CH:17]=3)[NH:12][CH:11]=2)[CH:7]=[CH:6][N:5]=1.[CH3:19]I>C1COCC1>[Cl:3][C:4]1[N:9]=[C:8]([C:10]2[C:18]3[C:13](=[CH:14][CH:15]=[CH:16][CH:17]=3)[N:12]([CH3:19])[CH:11]=2)[CH:7]=[CH:6][N:5]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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1.707 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Two
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Name
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Quantity
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8.168 g
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Type
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reactant
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Smiles
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ClC1=NC=CC(=N1)C1=CNC2=CC=CC=C12
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC=CC(=N1)C1=CNC2=CC=CC=C12
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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2.67 mL
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Type
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reactant
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Smiles
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CI
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at 0° C. for 0.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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a cooled
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STIRRING
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Type
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STIRRING
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Details
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the mixture stirred at 0° C. for a further 3 h
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched by the addition of sat. NaHCO3 (25 mL)
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ADDITION
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Type
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ADDITION
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Details
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The mixture was then diluted with EtOAc (100 mL)
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WASH
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Type
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WASH
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Details
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the resulting solution was washed with sat. NaHCO3 (50 mL), water (50 mL) and sat. brine (50 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The organic solution was then concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by FCC
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WASH
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Type
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WASH
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Details
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eluting with 0-20% CH3OH in CH2Cl2
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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Type
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product
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Smiles
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ClC1=NC=CC(=N1)C1=CN(C2=CC=CC=C12)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.35 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
